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Compound of Interest

Compound Name: (~2~H_32_)Pentadecane

Cat. No.: B1591067

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermal properties of
n-pentadecane (C15H32), a straight-chain alkane. An understanding of these properties is
critical for its application in various scientific and industrial fields, including its use as a phase-
change material (PCM), a solvent in organic synthesis, and a reference substance in gas
chromatography.[1][2] This document presents key quantitative data in a structured format,
details common experimental protocols for their determination, and offers visualizations to
illustrate the interplay of these thermal characteristics and experimental workflows.

Core Thermal Properties of n-Pentadecane

The thermal behavior of n-pentadecane is characterized by several key parameters that dictate
its response to changes in temperature and its utility in thermal energy storage and transfer
applications.

Tabulated Thermal Property Data

The following tables summarize the critical thermal properties of n-pentadecane, compiled from
various scientific sources.
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Property Value Conditions

. . 8-10 °C (46-50 °F; 281.15-
Melting Point Standard Pressure
283.15 K)[1][3][4][5]

270 °C (518 °F; 543.15 K)[1][3]

Boiling Point Standard Pressure
[41[5]

Density 0.769 g/mL[1][3][5] 25°C

Heat of Fusion 34.2 - 34.6 kJ/mol[6] At melting point

Heat of Vaporization 76.77 kd/mol[7] 25°C

Specific Heat Capacity (Liquid)  ~470 J/mol-K[8] 298.15 K

Thermal Conductivity (Solid) 0.182 W/m-K][9] 0°C

Vapor Pressure 1 mmHg[2][3] 91.6 °C

Note: The properties of n-pentadecane can be influenced by its purity.

Experimental Protocols for Thermal Analysis

Accurate determination of the thermal properties of n-pentadecane relies on precise
experimental methodologies. The following sections detail the protocols for two common
techniques used in thermal analysis.

Differential Scanning Calorimetry (DSC) for Phase
Transitions

Differential Scanning Calorimetry (DSC) is a powerful thermoanalytical technique used to
measure the difference in the amount of heat required to increase the temperature of a sample
and a reference as a function of temperature.[10] It is particularly useful for determining the
melting point and heat of fusion of materials like n-pentadecane.

Methodology:

o Sample Preparation: A small, accurately weighed sample of high-purity n-pentadecane
(typically 5-10 mg) is hermetically sealed in an aluminum pan.[11] An empty sealed
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aluminum pan is used as a reference.

 Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using
a certified standard, such as indium, which has a well-known melting point and heat of
fusion.[11]

e Experimental Run:
o The sample and reference pans are placed in the DSC cell.
o An inert atmosphere, typically nitrogen, is established to prevent oxidation.[11]

o Atemperature program is initiated where the sample is cooled to a temperature below its
expected melting point and then heated at a constant rate (e.g., 2 K/min) through the
melting transition.[11]

» Data Analysis: The DSC instrument records the heat flow difference between the sample and
the reference. The resulting thermogram shows a peak corresponding to the melting of n-
pentadecane. The onset temperature of the peak is taken as the melting point, and the area
under the peak is integrated to determine the heat of fusion.

Transient Hot-Wire Method for Thermal Conductivity

The transient hot-wire method is a widely used and accurate technique for measuring the
thermal conductivity of liquids and gases.[12]

Methodology:

o Apparatus: The core of the apparatus consists of a thin platinum wire submerged in the liquid
n-pentadecane sample. This wire serves as both a heating element and a resistance
thermometer.

e Measurement Principle: A constant current is passed through the wire for a short period,
causing its temperature to rise. The rate of this temperature increase is dependent on the
thermal conductivity of the surrounding fluid.

e Procedure:
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o The n-pentadecane sample is placed in a measurement cell containing the hot wire,
ensuring thermal equilibrium is reached.

o A step voltage is applied to the wire, and the change in its resistance (and therefore
temperature) over time is precisely measured.

o Calculation: The thermal conductivity is calculated from the slope of the temperature rise of
the wire versus the logarithm of time. The method is designed to be rapid to minimize the
effects of natural convection.[13]

Visualizing Thermal Properties and Experimental
Workflows

The following diagrams, generated using the DOT language, provide a visual representation of
the relationships between the thermal properties of n-pentadecane and a typical experimental
workflow.
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Thermal Properties of n-Pentadecane
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Interplay of n-Pentadecane's Thermal Properties and Applications.
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Experimental Workflow for DSC Analysis of n-Pentadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pentadecane, 99% 629-62-9 India [ottokemi.com]

2. N-PENTADECANE CAS#: 629-62-9 [m.chemicalbook.com]

3. 629-62-9 CAS MSDS (N-PENTADECANE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

. sigmaaldrich.com [sigmaaldrich.com]

. N-PENTADECANE | 629-62-9 [chemicalbook.com]

. Pentadecane [webbook.nist.gov]

. Pentadecane | C15H32 | CID 12391 - PubChem [pubchem.ncbi.nim.nih.gov]

. Pentadecane [webbook.nist.gov]

°
(] [00] ~ (o2} (621 iy

. researchgate.net [researchgate.net]

» 10. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]

e 11. ucm.es [ucm.es]

e 12. Thermal conductivity measurement - Wikipedia [en.wikipedia.org]
o 13.lieta.org [iieta.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermal Properties
of n-Pentadecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591067#thermal-properties-of-n-pentadecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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